Cas no 1352508-35-0 (3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl)

• Product Name: 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl
• CAS No: 1352508-35-0
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5169123
• Update Time: 2025-07-19

3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl

• Inchi： 1S/C18H22N2O2S/c1-14-8-10-16(11-9-14)23(21,22)20-13-4-3-7-17(20)18-15(2)6-5-12-19-18/h5-6,8-12,17H,3-4,7,13H2,1-2H3
• InChI Key： CFYLZBSFDAKVTK-UHFFFAOYSA-N
• SMILES： C1(C2CCCCN2S(C2=CC=C(C)C=C2)(=O)=O)=NC=CC=C1C

Additional information on 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl

Comprehensive Overview of 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl (CAS No. 1352508-35-0)

3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl (CAS No. 1352508-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique bipyridinyl core and toluene sulfonyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hexahydro-[2,2]bipyridinyl framework provides a stable scaffold for designing novel therapeutics. Recent studies highlight its role in modulating enzyme activity and receptor interactions, making it a candidate for treating neurological and metabolic disorders. With the growing demand for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), this compound's relevance in precision medicine continues to rise.

From a synthetic chemistry perspective, 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl exemplifies advancements in green chemistry and catalysis. Its preparation often involves microwave-assisted synthesis or flow chemistry, reducing waste and improving yield—a priority for sustainable manufacturing. These methods align with the pharmaceutical industry's shift toward environmentally friendly processes, a topic frequently searched by professionals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity and stability assessments are essential, especially when exploring its drug-like properties. Questions like "How to improve the solubility of bipyridinyl derivatives?" or "What are the latest sulfonylation techniques?" reflect common queries in online forums, underscoring the need for detailed technical discussions.

In material science, the compound's aromatic sulfonyl moiety contributes to its utility in designing organic semiconductors and photoactive materials. Its electron-withdrawing properties make it valuable for optoelectronic devices, a field experiencing rapid growth due to demands for renewable energy solutions. Searches for "sulfonyl-based polymers" or "bipyridinyl applications in OLEDs" highlight this intersection.

Regulatory and safety profiles of CAS No. 1352508-35-0 are also of interest. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Discussions on REACH compliance and patent landscapes often accompany its commercial use, addressing legal and intellectual property concerns.

In summary, 3-Methyl-1-(toluene-4-sulfonyl)-1,2,3,4,5,6-hexahydro-[2,2]bipyridinyl represents a multifaceted compound with broad scientific appeal. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies ensures its continued relevance. As research evolves, so does its potential to address unmet medical and technological challenges.